4-Piperidinopiperidine
Overview
Description
4-Piperidinopiperidine, also known as 1,4’-Bipiperidine, is a heterocyclic compound . It is used as a reactant for the synthesis of various compounds, including arylthiadiazole H3 antagonists, water-soluble N-mustards as anticancer agents, and antitubercular drugs .
Molecular Structure Analysis
The molecular formula of 4-Piperidinopiperidine is C10H20N2 . The compound belongs to the class of organic compounds known as aminopiperidines, which are compounds containing a piperidine that carries an amino group .Physical And Chemical Properties Analysis
4-Piperidinopiperidine is a light yellow to yellow-brown crystalline solid . It has a melting point of 64-66 °C and a boiling point of 287.25°C . The compound has a density of 0.9725 and a refractive index of 1.6011 .Scientific Research Applications
Synthesis of Arylthiadiazole H3 Antagonists
4-Piperidinopiperidine is used as a reactant in the synthesis of Arylthiadiazole H3 antagonists . These antagonists are often used in the study of histamine receptors, which play a crucial role in inflammatory responses and are targets for drug discovery.
Production of Water-Soluble N-Mustards
Water-soluble N-mustards are a class of anticancer agents . 4-Piperidinopiperidine is used in their synthesis, contributing to the development of new treatments for cancer.
Development of Antitubercular Drugs
4-Piperidinopiperidine is used in the synthesis of antitubercular drugs . These drugs are used to treat tuberculosis, a serious infectious disease that primarily affects the lungs.
Synthesis of Vasopressin1b Receptor Antagonists
Vasopressin1b receptor antagonists are used in the study of the vasopressin system, which regulates water balance in the body . 4-Piperidinopiperidine is used in the synthesis of these antagonists.
Creation of MDR Modulators
MDR (Multidrug Resistance) modulators are compounds that can overcome drug resistance in cancer cells . 4-Piperidinopiperidine is used in the synthesis of these modulators, contributing to the development of more effective cancer treatments.
Production of Selective Norepinephrine Transporter Inhibitors
4-Piperidinopiperidine is used in the synthesis of selective norepinephrine transporter inhibitors . These inhibitors are often used in the treatment of conditions like depression and attention deficit hyperactivity disorder (ADHD).
Medicinal Chemistry Reagent
4-Piperidinopiperidine is used as a reagent in medicinal chemistry . It is used in the synthesis of a wide range of pharmaceutical compounds.
Synthesis of trans-[PtCl2(Am)(pip-pip)] x HCl Complex
4-Piperidinopiperidine was used in the synthesis of trans-[PtCl2(Am)(pip-pip)] x HCl complex . This complex has potential applications in the field of coordination chemistry.
Safety And Hazards
4-Piperidinopiperidine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1-piperidin-4-ylpiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2/c1-2-8-12(9-3-1)10-4-6-11-7-5-10/h10-11H,1-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDVBKXJMLILLLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20197648 |
Source
|
| Record name | 1,4'-Bipiperidyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20197648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Piperidinopiperidine | |
CAS RN |
4897-50-1 |
Source
|
| Record name | 1,4′-Bipiperidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4897-50-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Piperidino-piperidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004897501 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,4'-Bipiperidyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20197648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4'-bipiperidyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.202 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-PIPERIDINO-PIPERIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WBP6BM27HP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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